Cas no 54994-35-3 (2-Chloro-6-phenylpyrimidin-4-amine)

• Product Name: 2-Chloro-6-phenylpyrimidin-4-amine
• CAS No: 54994-35-3
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• MDL: MFCD16249541
• CID: 836421
• Update Time: 2025-06-10

2-Chloro-6-phenylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-phenylpyrimidin-4-amine
• 4-Amino-2-chloro-6-phenylpyrimidine
• 7996AB
• FCH1396248
• ST2404365
• AX8250442

• MDL： MFCD16249541
• Inchi： 1S/C10H8ClN3/c11-10-13-8(6-9(12)14-10)7-4-2-1-3-5-7/h1-6H,(H2,12,13,14)
• InChI Key： WEUHZJARRPBHRH-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CC(C2C=CC=CC=2)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Chloro-6-phenylpyrimidin-4-amine

Recent Advances in the Study of 2-Chloro-6-phenylpyrimidin-4-amine (CAS: 54994-35-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-6-phenylpyrimidin-4-amine (CAS: 54994-35-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by a pyrimidine core substituted with a chlorine atom and a phenyl group, has been the subject of numerous studies aimed at exploring its biological activity, synthetic pathways, and therapeutic potential. Recent research has particularly focused on its role as a key intermediate in the synthesis of more complex molecules with pharmacological relevance.

One of the most notable findings in recent literature is the compound's utility as a building block for kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Studies have demonstrated that derivatives of 2-Chloro-6-phenylpyrimidin-4-amine exhibit promising inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These findings suggest that the compound could serve as a valuable scaffold for the development of novel therapeutics targeting these pathways.

In addition to its role in kinase inhibition, recent investigations have explored the compound's potential in antimicrobial applications. Researchers have synthesized a series of analogs of 2-Chloro-6-phenylpyrimidin-4-amine and evaluated their efficacy against bacterial and fungal pathogens. Preliminary results indicate that certain derivatives display potent activity against multidrug-resistant strains, highlighting the compound's versatility and potential for addressing the growing challenge of antimicrobial resistance.

Another area of interest is the compound's application in medicinal chemistry as a precursor for the synthesis of more complex heterocyclic systems. Recent studies have reported innovative synthetic routes that leverage 2-Chloro-6-phenylpyrimidin-4-amine to construct fused pyrimidine derivatives with enhanced pharmacological properties. These advancements not only expand the chemical space available for drug discovery but also provide insights into structure-activity relationships that can guide future design efforts.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research is focused on addressing issues such as solubility, bioavailability, and metabolic stability to improve its suitability as a drug candidate. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area, paving the way for the translation of laboratory findings into clinical applications.

In conclusion, 2-Chloro-6-phenylpyrimidin-4-amine (CAS: 54994-35-3) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibition to antimicrobial activity, underscore its potential as a valuable tool in drug discovery. Continued research and development efforts are likely to uncover new opportunities for harnessing this compound's unique properties to address unmet medical needs.